4-(aminomethyl)Cyclohexanecarboxamide
Overview
Description
4-(aminomethyl)Cyclohexanecarboxamide, also known as ACBC, is a compound that has been gaining attention in the scientific community due to its potential therapeutic applications. ACBC is a derivative of cyclohexanecarboxamide and has been found to have unique properties that make it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of 4-(aminomethyl)Cyclohexanecarboxamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. 4-(aminomethyl)Cyclohexanecarboxamide has been found to interact with the GABA-A receptor, which is involved in the regulation of neuronal activity.
Biochemical and physiological effects:
4-(aminomethyl)Cyclohexanecarboxamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can lead to a reduction in neuronal activity. 4-(aminomethyl)Cyclohexanecarboxamide has also been found to have anti-inflammatory properties and has been tested as a potential treatment for inflammatory conditions such as arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(aminomethyl)Cyclohexanecarboxamide in lab experiments is its unique properties, which make it a promising candidate for further research. However, there are also limitations to using 4-(aminomethyl)Cyclohexanecarboxamide in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are a number of future directions for research on 4-(aminomethyl)Cyclohexanecarboxamide. One area of interest is the potential use of 4-(aminomethyl)Cyclohexanecarboxamide as a treatment for epilepsy and other neurological disorders. Another area of interest is the potential use of 4-(aminomethyl)Cyclohexanecarboxamide as a treatment for inflammatory conditions such as arthritis. Further research is needed to fully understand the mechanism of action of 4-(aminomethyl)Cyclohexanecarboxamide and to determine its potential therapeutic applications in various fields of research.
Synthesis Methods
The synthesis of 4-(aminomethyl)Cyclohexanecarboxamide involves the reaction of cyclohexanecarboxylic acid with ammonia and formaldehyde. The reaction results in the formation of 4-(aminomethyl)Cyclohexanecarboxamide, which can be purified using various techniques such as chromatography and recrystallization.
Scientific Research Applications
4-(aminomethyl)Cyclohexanecarboxamide has been found to have potential therapeutic applications in various fields of research. It has been shown to have anticonvulsant properties and has been tested as a potential treatment for epilepsy. 4-(aminomethyl)Cyclohexanecarboxamide has also been found to have analgesic properties and has been tested as a potential treatment for chronic pain.
properties
IUPAC Name |
4-(aminomethyl)cyclohexane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c9-5-6-1-3-7(4-2-6)8(10)11/h6-7H,1-5,9H2,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSILLSRLAWUTAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CN)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(aminomethyl)Cyclohexanecarboxamide | |
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